Cas no 1539540-91-4 (N-(oxan-3-yl)methylhydroxylamine)

N-(oxan-3-yl)methylhydroxylamine is a versatile hydroxylamine derivative featuring a tetrahydro-2H-pyran (oxane) substituent at the 3-position. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its stable yet reactive hydroxylamine functional group, which facilitates selective N–O bond formation and serves as a key intermediate in the preparation of heterocycles, oximes, and nitrones. The oxane ring enhances solubility in both polar and nonpolar solvents, improving its utility in diverse reaction conditions. Its structural stability and compatibility with a range of protecting groups make it a reliable reagent for complex multi-step syntheses, particularly in pharmaceutical and agrochemical applications.
N-(oxan-3-yl)methylhydroxylamine structure
1539540-91-4 structure
Product Name:N-(oxan-3-yl)methylhydroxylamine
CAS No:1539540-91-4
MF:C6H13NO2
MW:131.172921895981
CID:6062022
PubChem ID:82686787
Update Time:2025-05-24

N-(oxan-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-(oxan-3-yl)methylhydroxylamine
    • AKOS021004434
    • 1539540-91-4
    • N-[(oxan-3-yl)methyl]hydroxylamine
    • SCHEMBL1723973
    • EN300-1827723
    • Inchi: 1S/C6H13NO2/c8-7-4-6-2-1-3-9-5-6/h6-8H,1-5H2
    • InChI Key: VNYJRSDINKVSCM-UHFFFAOYSA-N
    • SMILES: O1CCCC(CNO)C1

Computed Properties

  • Exact Mass: 131.094628657g/mol
  • Monoisotopic Mass: 131.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 77.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 41.5Ų

N-(oxan-3-yl)methylhydroxylamine Pricemore >>

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N-(oxan-3-yl)methylhydroxylamine Related Literature

Additional information on N-(oxan-3-yl)methylhydroxylamine

Exploring N-(oxan-3-yl)methylhydroxylamine (CAS 1539540-91-4): A Versatile Compound in Modern Chemistry

In the ever-evolving field of organic chemistry, N-(oxan-3-yl)methylhydroxylamine (CAS 1539540-91-4) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This compound, characterized by its hydroxylamine moiety tethered to an oxane ring, is increasingly being explored for its potential in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are particularly drawn to its role as a building block in synthetic chemistry, where it facilitates the creation of complex molecular architectures.

The growing demand for N-(oxan-3-yl)methylhydroxylamine is closely tied to its ability to act as a key intermediate in the synthesis of biologically active molecules. Recent studies highlight its utility in constructing heterocyclic compounds, which are pivotal in drug discovery. For instance, its incorporation into small-molecule inhibitors has shown promise in targeting enzymes involved in metabolic disorders. This aligns with current trends in precision medicine, where tailored therapeutics are designed to address specific biochemical pathways.

Another area of interest is the compound's stability and reactivity under mild conditions, making it a sustainable choice for green chemistry applications. As industries shift toward eco-friendly practices, N-(oxan-3-yl)methylhydroxylamine offers a viable alternative to traditional reagents that may require harsh solvents or high temperatures. Its compatibility with catalytic systems further enhances its appeal, reducing waste and energy consumption—a topic frequently searched by professionals seeking green synthesis methods.

Beyond pharmaceuticals, this compound is gaining traction in material science, particularly in the development of functional polymers. Its hydroxylamine group can participate in polymerization reactions, yielding materials with tailored properties such as enhanced adhesion or thermal resistance. This versatility addresses the rising demand for smart materials in industries ranging from electronics to automotive coatings.

Frequently asked questions about N-(oxan-3-yl)methylhydroxylamine include its synthetic routes, safety profile, and commercial availability. While detailed protocols for its preparation are often proprietary, published literature suggests methods involving reductive amination or nucleophilic substitution. Its handling typically requires standard laboratory precautions, emphasizing the importance of MSDS documentation—a common query among procurement specialists.

In summary, N-(oxan-3-yl)methylhydroxylamine (CAS 1539540-91-4) represents a convergence of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to sustainable materials—underscore its relevance in addressing both scientific challenges and industrial needs. As research continues to uncover new uses, this compound is poised to remain a high-value asset in the chemical toolkit.

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